(2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide
Overview
Description
(2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide, also known as (2S)-N-(4-dodecylphenyl)sulfonylpyrrolidine-2-carboxylic acid amide, is a compound belonging to the class of organic compounds known as sulfonyl-pyrrolidines. It is a white crystalline solid that is soluble in water and ethanol. This compound has been studied for its potential applications in scientific research and has been used in the synthesis of other compounds.
Scientific Research Applications
Chemistry and Design of Sulfonamides
Sulfonamides, including derivatives like “(2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide,” have been extensively studied for their pharmacological properties. These compounds are known for their presence in various drugs, owing to the primary sulfonamide moiety's clinical utility in diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotic medications. Recent research has also introduced novel drugs incorporating this group, demonstrating significant antitumor activity. The chemical and medicinal aspects of sulfonamides underscore their importance in developing new therapeutic agents, highlighting the role of the sulfonamide group in planning and synthesizing future drugs with potential antitumor properties (Carta, Scozzafava, & Supuran, 2012).
Biological Activities and Therapeutic Potential
Sulfonamides, through derivatization processes like sulfonylation, carboxymethylation, phosphorylation, and acetylation, have shown to possess enhanced solubility and potentially altered biological activities. These activities include antioxidation, anticoagulation, and stimulation of the immune system, suggesting potential in treating human disease conditions. Chemically modified D-glucans, for instance, exhibit potentiated biological activity as anticoagulants, antitumors, antioxidants, and antivirals. This indicates that chemical modifications can significantly influence the biological effects of sulfonamide derivatives, pointing towards their relevance in biotechnological fields for preventing and treating various human diseases (Kagimura, da Cunha, Barbosa, Dekker, & Malfatti, 2015).
properties
IUPAC Name |
(2S)-N-(4-dodecylphenyl)sulfonylpyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H38N2O3S/c1-2-3-4-5-6-7-8-9-10-11-13-20-15-17-21(18-16-20)29(27,28)25-23(26)22-14-12-19-24-22/h15-18,22,24H,2-14,19H2,1H3,(H,25,26)/t22-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAGYODAJNLXMRF-QFIPXVFZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)NC(=O)C2CCCN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)NC(=O)[C@@H]2CCCN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H38N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide | |
CAS RN |
1068139-38-7 |
Source
|
| Record name | (S)-HUACAT | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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